Cas no 61632-76-6 (Benzenepropanol, 2-(acetyloxy)-, acetate)

• Product Name: Benzenepropanol, 2-(acetyloxy)-, acetate
• CAS No: 61632-76-6
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 472023
• PubChem ID: 71393932
• Update Time: 2025-04-19

Benzenepropanol, 2-(acetyloxy)-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2-(acetyloxy)-, acetate
• acetic acid,[2-(3-hydroxypropyl)phenyl] acetate
• DTXSID10815667
• Acetic acid--2-(3-hydroxypropyl)phenyl acetate (1/1)
• 61632-76-6

• Inchi： 1S/C11H14O3.C2H4O2/c1-9(13)14-11-7-3-2-5-10(11)6-4-8-12;1-2(3)4/h2-3,5,7,12H,4,6,8H2,1H3;1H3,(H,3,4)
• InChI Key： DESDVEBWKCPEHS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1CCCO.OC(C)=O

Computed Properties

• Exact Mass: 254.11544
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83